Cas no 861210-76-6 (6,8-Dibromo-3-methoxy-2-methylquinoline)

6,8-Dibromo-3-methoxy-2-methylquinoline structure
861210-76-6 structure
Product Name:6,8-Dibromo-3-methoxy-2-methylquinoline
CAS No:861210-76-6
MF:C11H9Br2NO
MW:331.003261327744
CID:5695371
PubChem ID:1473006
Update Time:2023-10-14

6,8-Dibromo-3-methoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • HMS2328I19
    • 6,8-dibromo-3-methoxy-2-methylquinoline
    • 2W-0876
    • BDBM114314
    • AKOS005087060
    • 6,8-dibromo-3-methoxy-2-methyl-quinoline
    • cid_1473006
    • SMR000126214
    • CHEMBL1421084
    • MLS000541356
    • 6,8-bis(bromanyl)-3-methoxy-2-methyl-quinoline
    • 861210-76-6
    • Quinoline, 6,8-dibromo-3-methoxy-2-methyl-
    • 6,8-Dibromo-3-methoxy-2-methylquinoline
    • Inchi: 1S/C11H9Br2NO/c1-6-10(15-2)4-7-3-8(12)5-9(13)11(7)14-6/h3-5H,1-2H3
    • SMILES: BrC1=CC(=CC2=CC(=C(C)N=C21)OC)Br

Computed Properties

  • Exact Mass: 330.90304g/mol
  • Monoisotopic Mass: 328.90509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Density: 1.747±0.06 g/cm3(Predicted)
  • Boiling Point: 380.7±37.0 °C(Predicted)
  • pka: 1.22±0.50(Predicted)
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